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Compound of Interest

Compound Name: 4-Bromo-3-methylbenzohydrazide

Cat. No.: B118600

An Introduction to a Niche Benzohydrazide Derivative

4-Bromo-3-methylbenzohydrazide is a substituted aromatic hydrazine derivative. While its
specific discovery and a detailed historical account are not extensively documented in publicly
available scientific literature, its structural class—benzohydrazides—has been a subject of
significant interest in medicinal and materials chemistry. This guide provides a comprehensive
overview of the available technical information on 4-Bromo-3-methylbenzohydrazide,
including its synthesis, properties, and potential applications based on the broader
understanding of related compounds.

Physicochemical Properties

Quantitative data for 4-Bromo-3-methylbenzohydrazide is limited. The following table
summarizes its basic identifiers and computed properties.
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Property Value Source
Molecular Formula CsHsBrN20 PubChem[1]
Molecular Weight 229.07 g/mol Appchem[2]
CAS Number 148672-43-9 Appchem[2]
Predicted XlogP 15 PubChem[1]
Predicted Hydrogen Bond 5

Donor Count

Predicted Hydrogen Bond 5

Acceptor Count

Predicted Rotatable Bond 1

Count

Synthesis and Characterization

While a specific, detailed experimental protocol for the first synthesis of 4-Bromo-3-
methylbenzohydrazide is not readily available in the literature, a general and widely accepted
method for the synthesis of benzohydrazides can be applied. This typically involves a two-step
process starting from the corresponding benzoic acid.

Experimental Protocol: General Synthesis of
Benzohydrazides

This protocol is a generalized procedure based on common organic chemistry practices for the
synthesis of benzohydrazides from their corresponding benzoic acids.

Step 1: Esterification of 4-Bromo-3-methylbenzoic Acid

¢ Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 4-bromo-3-methylbenzoic acid in an excess of methanol.

o Catalysis: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid, to the
mixture.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchemlite.lcsb.uni.lu/e/compound/3905887
https://www.appchemical.com/products/148672-43-9?cate_name=Chemistry&cate2_name=Material%20Science&cate_id=1&cate2_id=4&pro_name=4-BROMO-3-METHYLBENZHYDRAZIDE&keyword=
https://www.appchemical.com/products/148672-43-9?cate_name=Chemistry&cate2_name=Material%20Science&cate_id=1&cate2_id=4&pro_name=4-BROMO-3-METHYLBENZHYDRAZIDE&keyword=
https://pubchemlite.lcsb.uni.lu/e/compound/3905887
https://www.benchchem.com/product/b118600?utm_src=pdf-body
https://www.benchchem.com/product/b118600?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Reaction: Heat the mixture to reflux and maintain for several hours. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Remove the
excess methanol under reduced pressure.

« Purification: Dissolve the residue in an organic solvent like ethyl acetate and wash with a
saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by a brine
wash. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain
the methyl 4-bromo-3-methylbenzoate.

Step 2: Hydrazinolysis of Methyl 4-Bromo-3-methylbenzoate

o Reaction Setup: Dissolve the methyl 4-bromo-3-methylbenzoate obtained in the previous
step in a suitable solvent such as ethanol in a round-bottom flask.

o Addition of Hydrazine: Add an excess of hydrazine hydrate to the solution.

e Reaction: Heat the reaction mixture to reflux for several hours. The formation of a precipitate
may be observed.

« |solation: Cool the reaction mixture to room temperature. If a precipitate has formed, collect it
by filtration. If not, the solvent can be removed under reduced pressure.

 Purification: The crude 4-Bromo-3-methylbenzohydrazide can be purified by
recrystallization from a suitable solvent, such as ethanol or a mixture of ethanol and water, to
yield the final product.

Characterization

The synthesized 4-Bromo-3-methylbenzohydrazide would typically be characterized using
the following spectroscopic methods:

e 1H NMR (Proton Nuclear Magnetic Resonance): To confirm the presence and arrangement of
protons in the molecule.

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): To identify the carbon skeleton of the
compound.
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e FTIR (Fourier-Transform Infrared Spectroscopy): To identify the characteristic functional
groups, such as the N-H, C=0, and C-Br bonds.

o Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of

the compound.

Potential Applications and Research Directions

While specific biological activity or mechanism of action studies for 4-Bromo-3-
methylbenzohydrazide are not prominent in the literature, the broader class of
benzohydrazides and their derivatives (hydrazones) are known to exhibit a wide range of
biological activities. These include antimicrobial, antifungal, anticonvulsant, anti-inflammatory,
and anticancer properties.[3] The presence of the bromo and methyl substituents on the
benzene ring of 4-Bromo-3-methylbenzohydrazide could modulate its biological activity and
pharmacokinetic properties compared to other substituted benzohydrazides.

The primary amine group of the hydrazide moiety is a key functional group that can readily
react with aldehydes and ketones to form hydrazones. This chemical reactivity allows for the
facile synthesis of a diverse library of derivatives for biological screening.

Logical Workflow for Synthesis

The synthesis of 4-Bromo-3-methylbenzohydrazide follows a logical progression from the
corresponding carboxylic acid. This workflow can be visualized as follows:

Step 2: Hydrazinolysis

Step 1: Esterification Final Product

Starting Material Intermediate

4-Bromo-3-methylbenzoic Acid

Esterification
(Methanol, Acid Catalyst)

Methyl 4-bromo-3-methylbenzoate

Click to download full resolution via product page

Caption: Synthetic pathway for 4-Bromo-3-methylbenzohydrazide.

Conclusion
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4-Bromo-3-methylbenzohydrazide is a chemical compound for which detailed historical and
experimental data is not widely available. However, based on the well-established chemistry of
benzohydrazides, its synthesis and potential for derivatization are clear. Future research on this
compound could focus on its synthesis, full characterization, and the exploration of its
biological activities, potentially leading to the discovery of new therapeutic agents. The lack of
extensive prior research presents an opportunity for novel investigations into the properties and
applications of this specific substituted benzohydrazide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylbenzohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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